4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide 4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0438799
InChI: InChI=1S/C12H9ClI2N4O2/c1-19-5-8(13)10(18-19)12(21)17-16-4-6-2-7(14)3-9(15)11(6)20/h2-5,20H,1H3,(H,17,21)/b16-4+
SMILES: CN1C=C(C(=N1)C(=O)NN=CC2=C(C(=CC(=C2)I)I)O)Cl
Molecular Formula: C12H9ClI2N4O2
Molecular Weight: 530.49g/mol

4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide

CAS No.:

Cat. No.: VC0438799

Molecular Formula: C12H9ClI2N4O2

Molecular Weight: 530.49g/mol

* For research use only. Not for human or veterinary use.

4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide -

Specification

Molecular Formula C12H9ClI2N4O2
Molecular Weight 530.49g/mol
IUPAC Name 4-chloro-N-[(E)-(2-hydroxy-3,5-diiodophenyl)methylideneamino]-1-methylpyrazole-3-carboxamide
Standard InChI InChI=1S/C12H9ClI2N4O2/c1-19-5-8(13)10(18-19)12(21)17-16-4-6-2-7(14)3-9(15)11(6)20/h2-5,20H,1H3,(H,17,21)/b16-4+
Standard InChI Key XKKQPJPKALJRFX-AYSLTRBKSA-N
SMILES CN1C=C(C(=N1)C(=O)NN=CC2=C(C(=CC(=C2)I)I)O)Cl

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